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Executive Summary

The landscape of contraception has been largely static for decades, with a significant disparity
in options available for men versus women. YCT529 is a first-in-class, orally administered, non-
hormonal male contraceptive candidate that has shown considerable promise in preclinical and
early-stage clinical development. Developed by YourChoice Therapeutics in collaboration with
the University of Minnesota, YCT529 operates by selectively antagonizing the retinoic acid
receptor-alpha (RAR-a), a key regulator of spermatogenesis.[1][2] This document provides a
detailed technical overview of the mechanism of action, preclinical data, and the design and
initial findings of the early-stage human clinical trials for YCT529.

Mechanism of Action: Targeting the Retinoid
Signaling Pathway

The production of sperm, or spermatogenesis, is critically dependent on vitamin A and its
metabolite, retinoic acid.[3][4] Retinoic acid binds to retinoic acid receptors (RARSs), which then
regulate gene expression essential for the development and maturation of sperm cells.[5]
Genetic studies have demonstrated that the absence of the alpha isoform of this receptor,
RAR-a, leads to sterility in male mice without other discernible health effects, validating it as a
promising target for male contraception.[3][6]

YCT529 is a potent and selective antagonist of RAR-a.[1][6] By blocking the binding of retinoic
acid to RAR-a in the testes, YCT529 effectively halts sperm production without disrupting the
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body's hormonal systems, notably testosterone levels.[4][7] This targeted, non-hormonal
approach is designed to avoid the side effects associated with hormonal contraceptives, such
as mood changes, weight gain, and cardiovascular risks.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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